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Compound of Interest

2-(Oxan-3-yl)ethane-1-sulfonyl
Compound Name:

chloride
CAS No.: 1936058-71-7
Cat. No.: B2975676

Get Quote

Executive Summary

2-(Oxan-3-yl)ethane-1-sulfonyl chloride (CAS: 1936058-71-7) is a highly reactive,
bifunctional organic intermediate utilized in advanced drug development and synthetic
chemistry. Structurally, it comprises a tetrahydropyran (oxane) ring linked via an ethyl chain to a
terminal sulfonyl chloride (-SO2Cl) moiety. Because sulfonyl chlorides are highly susceptible to
hydrolysis, acquiring pristine spectral data requires rigorous, self-validating analytical protocols.

This whitepaper provides an in-depth theoretical and empirical baseline for the Nuclear
Magnetic Resonance (NMR), Infrared (IR), and Mass Spectrometry (MS) profiling of this
compound, detailing the causality behind the observed spectral phenomena and the
experimental choices required for accurate characterization.

Nuclear Magnetic Resonance (NMR) Profiling
Causality & Structural Deconstruction
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The NMR signature of 2-(Oxan-3-yl)ethane-1-sulfonyl chloride is dominated by the profound
electron-withdrawing effect of the -SO2Cl group and the descreening effect of the ether oxygen
within the oxane ring.

The sulfonyl chloride group exerts a strong inductive pull (- effect), which significantly
deshields the adjacent methylene protons (H-1'), shifting them downfield to approximately
3.65-3.75 ppm[1]. Conversely, the oxane ring presents a complex multiplet structure due to the
axial-equatorial proton environments adjacent to the oxygen atom (H-2 and H-6), which
typically resonate between 3.30 and 3.95 ppm[2].

Quantitative Data: Predicted *H and **C NMR

Assignments
Table 1. 1H NMR Spectral Data (400 MHz, CDCIs)
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Proton Chemical Shift o ] Causality /
. Multiplicity Integration .
Environment (ppm) Assignment
Strong
deshielding by
H-1' (-CHz- . the highly
3.65-3.75 Triplet (t) 2H .
S02Cl) electronegativ
e -SO2ClI
group.
Aliphatic linker;
H-2' (-CH2-CH2- ) split by H-1" and
1.80-1.95 Multiplet (m) 2H
SO02CI) the oxane
methine proton.
Deshielded by
the adjacent
3.80-3.95
H-2, H-6 (Oxane ) ether oxygen;
(eq)3.30 - 3.40 Multiplet (m) 4H o
-O-CHz-) distinct
(ax) : .
axial/equatorial
shifts.
Branching point
H-3 (Oxane ) connecting the
) 1.60-1.75 Multiplet (m) 1H )
methine) ethyl chain to the

ring.

| H-4, H-5 (Oxane -CH2-) | 1.25 — 1.70 | Multiplet (m) | 4H | Shielded aliphatic ring protons. |

Table 2: 13C NMR Spectral Data (100 MHz, CDCls)
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Carbon Environment Chemical Shift (ppm) Causality /| Assignment

Directly bonded to the

C-1' (-CH2-S02Cl) 65.0 - 68.0 electron-deficient sulfur
atom.

Directly bonded to the

C-2, C-6 (Oxane -O-CH3-) 68.0 - 74.0 _
electronegative oxygen atom.
Methine carbon at the

C-3 (Oxane -CH-) 32.0-35.0 o _
substitution point.

C-2' (-CH2-CH2-S0O2Cl) 28.0-31.0 Aliphatic linker carbon.

| C-4, C-5 (Oxane -CH2-) | 25.0 — 30.0 | Aliphatic backbone of the oxane ring. |

Infrared (IR) Spectroscopy Analysis

IR spectroscopy is critical for confirming the integrity of the sulfonyl chloride functional group,
which can easily degrade into a sulfonic acid upon exposure to atmospheric moisture. The
presence of the intact -SO2Cl group is definitively confirmed by two intense stretching
vibrations: the asymmetric S=0O stretch and the symmetric S=0 stretch[1][3].

Table 3: Key IR Vibrational Modes (ATR-FTIR)
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Causality /
Wavenumber . .
Intensity Assignment Structural
(cm™) o
Significance
Represents the
. alkyl chain and
2850 — 2950 Medium C-H stretch (sp3) .
oxane ring C-H
bonds.
Highly polar S=O
S=0 asymmetric J y_p
1370 — 1410 Strong bonds in the sulfonyl
stretch ) )
chloride moiety[1].
S=0 symmetric In-phase stretching of
1160 — 1200 Strong
stretch the S=0 bonds][3].
Confirms the intact
1080 — 1100 Strong C-O-C stretch ether linkage in the

oxane ring.

| 550 — 600 | Medium | S-ClI stretch | Heavy atom bond vibration confirming the chloride
attachment. |

Mass Spectrometry (MS) & Fragmentation Pathways

Under Electron lonization (El, 70 eV), 2-(Oxan-3-yl)ethane-1-sulfonyl chloride exhibits a
highly predictable fragmentation cascade. The intact molecular ion [M]*e appears at m/z 212
and m/z 214 in a characteristic 3:1 ratio, dictated by the natural isotopic abundance of 3°Cl and
37CI[4].

Because the S-Cl bond is relatively weak, the molecule readily undergoes homolytic cleavage
to expel a chlorine radical. Furthermore, heterolytic cleavage of the ethyl-sulfonyl bond yields a
diagnostic [SO2CI]* cation at m/z 99[1].

Table 4: EI-MS Fragmentation Data
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Relative Causality /
m/z Fragment lon .
Abundance Mechanism
Intact molecular
212 /214 Low [M]*e ion (3:1 isotopic
ratio).

Homolytic cleavage of

177 Medium [M-CIl*
the weak S-ClI bond.
Loss of the sulfonyl
) chloride radical,
113 High [M - SOCI*+

leaving the 2-(oxan-3-
yl)ethyl cation.

Heterolytic cleavage
99/101 Low [SOCI* retaining charge on
the sulfonyl group[1].

| 85 | Base Peak (100%) |[Oxan-3-yl]* | Cleavage of the ethyl linker from the oxane ring. |

Molecular lon [M]*e
m/z 212 (3Cl) / 214 (3’Cl)

- Cle (-35 Da)

[M-CI]* [M - SOCI*
m/z 177 m/z 113

- C2H4 (-28 Da)

- *S02CI (-99 Da) Heterolytic cleavage

[SOCI+
m/z 99

Oxan-3-yl Cation

m/z 85

Click to download full resolution via product page

Logical fragmentation pathway of 2-(Oxan-3-yl)ethane-1-sulfonyl chloride under EI-MS.
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Experimental Protocols & Self-Validating Systems

To ensure scientific integrity, spectral acquisition must not rely on blind data collection. Every
protocol must incorporate an internal mechanism to validate the accuracy of the instrument and
the purity of the sample.

Protocol A: Self-Validating NMR Workflow

Objective: Acquire high-resolution *H and 3C NMR spectra while preventing hydrolysis of the
sulfonyl chloride.

e Sample Preparation: Dissolve 15 mg of the compound in 0.6 mL of strictly anhydrous CDCls.
Causality: Anhydrous solvent prevents the conversion of -SO2Cl to -SOsH.

 Internal Standard Addition: Ensure the CDCIs contains 0.03% v/v Tetramethylsilane (TMS).

e Lock & Shim: Insert the sample and lock onto the deuterium signal of CDCls. Run an
automated gradient shimming protocol.

» Self-Validation Check: Before full acquisition, run a single 1D *H scan.

o Validation Criteria: The TMS peak must be exactly at 0.00 ppm. The solvent residual peak
must be a sharp singlet at exactly 7.26 ppm. If the solvent peak is broad, the shimming
has failed, and the protocol must loop back to Step 3.

e Acquisition: Proceed with full *H (16 scans) and 3C (512 scans) acquisition.

1H, 13C, 2D FT & Phase
. ) ( )
Sample Prep Lock & shim Fai (Re-shim) Self-Validation
(Anhydrous CDCls + TMS) (Automated Gradient) (TMS=0.0, S/N>100)

Click to download full resolution via product page

Self-validating experimental workflow for NMR spectral acquisition and calibration.

Protocol B: Self-Validating GC-MS Workflow
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Objective: Obtain accurate mass fragmentation without thermal degradation.

e Instrument Tuning (Self-Validation): Prior to sample injection, infuse Perfluorotributylamine
(PFTBA) into the MS source.

o Validation Criteria: The system must accurately resolve the PFTBA calibration masses at
m/z 69, 219, and 502 with correct isotopic ratios. If tuning fails, the source must be
cleaned or the quadrupole recalibrated.

o Sample Injection: Inject 1 puL of a 1 mg/mL solution (in anhydrous dichloromethane) into the
GC inlet (250°C).

e Acquisition: Run the EI source at 70 eV and scan from m/z 50 to 300.

Protocol C: Self-Validating ATR-FTIR Workflow

e Background Scan (Self-Validation): Before loading the sample, acquire a 32-scan
background spectrum of the empty ATR crystal.

o Validation Criteria: The background must show >95% transmittance and no atmospheric
water vapor peaks (3500-3900 cm™1). If water is present, purge the system with dry N2.

o Sample Application: Place a neat drop of the compound onto the diamond ATR crystal.

¢ Acquisition: Collect 32 scans at 4 cm~1 resolution.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

e 1. acdlabs.com [acdlabs.com]

e 2. semanticscholar.org [semanticscholar.org]
e 3. chem.libretexts.org [chem.libretexts.org]
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¢ To cite this document: BenchChem. [Comprehensive Spectral Profiling of 2-(Oxan-3-
yl)ethane-1-sulfonyl Chloride]. BenchChem, [2026]. [Online PDF]. Available at:
[https://Iwww.benchchem.com/product/b2975676/docs#comprehensive-spectral-profiling-of-
2-oxan-3-yl-ethane-1-sulfonyl-chloride]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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